2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C14H18F3N3O/c1-19-6-8-20(9-7-19)10-13(21)18-12-4-2-11(3-5-12)14(15,16)17/h2-5H,6-10H2,1H3,(H,18,21)
• InChI Key: KAVNNAJQECZJJT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC(=O)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C14H18F3N3O
• Molecular Weight: 301.31 g/mol

Description

2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide, also known as TPCA-1, is a small molecule inhibitor that has been widely used in scientific research. TPCA-1 has shown promising results in various studies related to cancer, inflammation, and autoimmune diseases.

Mechanism of Action

2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide works by inhibiting the activity of IKKβ, a key kinase involved in the activation of the NF-κB pathway. 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide binds to the ATP-binding pocket of IKKβ and prevents its phosphorylation, thereby inhibiting the downstream activation of NF-κB.
Biochemical and Physiological Effects:
2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide has been shown to have potent anti-inflammatory and anti-cancer effects. In vitro studies have demonstrated that 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide inhibits the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in various cell types. 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide has also been shown to induce cell death and inhibit cell proliferation in cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide is its specificity for IKKβ, which makes it a valuable tool for studying the NF-κB pathway. 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide has also been shown to have low toxicity and good pharmacokinetic properties, making it a promising candidate for drug development. However, 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide has some limitations in lab experiments, including its low solubility in water and its potential off-target effects.

Future Directions

For the use of 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide include the development of novel therapies and the optimization of its pharmacokinetic properties.

Synthesis Methods

2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-(trifluoromethyl)benzaldehyde with 1-methylpiperazine in the presence of acetic acid to form 4-(4-methylpiperazin-1-yl)benzaldehyde. This intermediate is then reacted with N-(2-acetoxyethyl)acetamide in the presence of sodium triacetoxyborohydride to yield 2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide.

Scientific Research Applications

2-(4-methylpiperazin-1-yl)-N-[4-(trifluoromethyl)phenyl]acetamide has been extensively used in various scientific research studies due to its potent inhibitory effects on the nuclear factor kappa B (NF-κB) pathway. NF-κB is a transcription factor that plays a crucial role in regulating immune response, inflammation, and cell survival. Dysregulation of the NF-κB pathway has been linked to various diseases, including cancer, inflammatory bowel disease, and rheumatoid arthritis.